Cas no 392241-26-8 (4-bromo-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide)

• Product Name: 4-bromo-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide
• CAS No: 392241-26-8
• MF: C₁₆H₁₂BrN₃OS
• MW: 374.254981040955
• CID: 6098364
• PubChem ID: 4191840
• Update Time: 2025-11-01

4-bromo-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide
• 4-bromo-N-(5-(m-tolyl)-1,3,4-thiadiazol-2-yl)benzamide
• Benzamide, 4-bromo-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]-
• AB00667300-01
• 4-bromo-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide
• AKOS024575474
• Oprea1_568500
• F0326-0235
• 392241-26-8

• Inchi： 1S/C16H12BrN3OS/c1-10-3-2-4-12(9-10)15-19-20-16(22-15)18-14(21)11-5-7-13(17)8-6-11/h2-9H,1H3,(H,18,20,21)
• InChI Key： FAKCRYVEUFQZOC-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC(C)=C2)S1)(=O)C1=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 372.98845g/mol
• Monoisotopic Mass: 372.98845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.546±0.06 g/cm3(Predicted)
• pka: 7.48±0.50(Predicted)

Additional information on 4-bromo-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide

Introduction to 4-bromo-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 392241-26-8)

4-bromo-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide, identified by the Chemical Abstracts Service Number (CAS No.) 392241-26-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzamide derivatives, featuring a thiadiazole core structure, which is well-documented for its versatile biological activities. The presence of a bromine substituent at the fourth position and a 3-methylphenyl group at the fifth position of the thiadiazole ring introduces unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery.

The molecular framework of 4-bromo-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide encompasses a benzamide moiety linked to a substituted thiadiazole ring. This structural motif is particularly intriguing due to the potential for modulating biological targets through interactions with specific amino acid residues or enzyme active sites. The benzamide group is known for its role in various pharmacological applications, including anti-inflammatory and analgesic effects, while the thiadiazole ring is recognized for its antimicrobial and antiviral properties.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. Among these, thiadiazole derivatives have emerged as a critical class of molecules due to their broad spectrum of biological activities. The compound in question, 4-bromo-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide, represents an advanced scaffold that combines the favorable characteristics of both benzamides and thiadiazoles. This dual functionality has positioned it as a valuable asset in the quest for innovative pharmaceutical solutions.

The synthesis of 4-bromo-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The introduction of the bromine atom at the fourth position of the thiadiazole ring enhances its reactivity, allowing for further functionalization through cross-coupling reactions or nucleophilic substitutions. Similarly, the 3-methylphenyl group provides steric hindrance and electronic modulation, which can influence the compound's binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Current research indicates that derivatives of thiadiazole have shown promise in combating resistant bacterial strains and viral infections. The benzamide moiety further extends these possibilities by offering additional avenues for interaction with biological systems. For instance, studies have suggested that benzamides can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX).

The incorporation of a bromine atom into the molecular structure not only enhances reactivity but also opens doors for structural diversification through subsequent chemical modifications. Brominated compounds are frequently explored in medicinal chemistry due to their ability to serve as versatile intermediates in drug development. The bromine atom can be selectively removed or replaced with other functional groups, enabling the creation of libraries of analogs with tailored pharmacological profiles.

Recent advancements in computational chemistry have facilitated the rapid screening of large compound libraries to identify hits with desirable biological activities. Virtual screening techniques combined with molecular docking simulations have been instrumental in predicting the binding modes of 4-bromo-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide with potential targets such as kinases or proteases. These computational approaches have accelerated the drug discovery process by allowing researchers to prioritize compounds based on their predicted efficacy and selectivity.

In vitro studies have begun to elucidate the mechanistic aspects of 4-bromo-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide, revealing its interaction with various biological pathways. Initial findings suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in cancer progression or inflammatory diseases. The precise mechanism remains under investigation, but preliminary data indicate that its dual structural features contribute to its multifaceted activity profile.

The role of thiadiazole derivatives in medicinal chemistry cannot be overstated. These heterocycles have been extensively studied for their antimicrobial properties, particularly against Gram-positive bacteria and fungi. The presence of nitrogen atoms within the thiadiazole ring facilitates coordination with metal ions or organic substrates, enhancing binding interactions with biological targets. This characteristic makes thiadiazoles an attractive scaffold for designing molecules with enhanced bioavailability and reduced toxicity.

The benzamide group further complements these properties by providing a hydrophobic pocket that can interact favorably with lipid-rich regions of membrane-bound proteins or enzyme active sites. This dual functionality has been exploited in designing molecules that exhibit both potency and selectivity. For example, certain benzamides have shown inhibitory activity against carbonic anhydrase enzymes, which are involved in metabolic processes and disease pathologies such as glaucoma or altitude sickness.

As research continues to uncover new therapeutic applications for heterocyclic compounds like 4-bromo-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide, collaborations between academic institutions and pharmaceutical companies are becoming increasingly vital. Such partnerships enable researchers to leverage complementary expertise and resources to accelerate preclinical development and bring novel treatments to market more efficiently. The integration of high-throughput screening technologies with traditional synthetic methodologies has streamlined the process of identifying lead compounds from complex libraries.

The future prospects for this compound are promising given its unique structural features and demonstrated biological activity. Further optimization through structure-based drug design principles may lead to derivatives with improved pharmacokinetic properties or enhanced target engagement. Additionally, exploring its potential as a prodrug—a precursor that is metabolically converted into an active therapeutic—could expand its therapeutic window and reduce side effects.

In conclusion,4-bromo-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 392241-26-8) represents a significant advancement in pharmaceutical chemistry due to its innovative molecular design and promising biological profile. Its combination of functional groups makes it a versatile scaffold for addressing diverse therapeutic challenges while offering opportunities for further chemical exploration through synthetic modifications or computational modeling.